Cas no 1093957-22-2 (tert-butyl 2-[(4-methoxyphenyl)carbamoyl]pyrrolidine-1-carboxylate)
tert-butyl 2-[(4-methoxyphenyl)carbamoyl]pyrrolidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 2-[(4-methoxyphenyl)carbamoyl]pyrrolidine-1-carboxylate
- tert-butyl 2-{[(4-methoxyphenyl)amino]carbonyl}-1-pyrrolidinecarboxylate (non-preferred name)
- 1-Pyrrolidinecarboxylic acid, 2-[[(4-methoxyphenyl)amino]carbonyl]-, 1,1-dimethylethyl ester
- MLS000717152
- Oprea1_828253
- 1093957-22-2
- F1685-0063
- VU0494439-1
- HMS3362I04
- tert-butyl 2-((4-methoxyphenyl)carbamoyl)pyrrolidine-1-carboxylate
- AKOS000463012
- AKOS017058315
- SMR000278519
- AN-329/13098153
- Opera_ID_1217
- CHEMBL1455294
- Oprea1_048817
- HMS2637B09
- tert-butyl 2-[(4-methoxyanilino)carbonyl]-1-pyrrolidinecarboxylate
-
- Inchi: 1S/C17H24N2O4/c1-17(2,3)23-16(21)19-11-5-6-14(19)15(20)18-12-7-9-13(22-4)10-8-12/h7-10,14H,5-6,11H2,1-4H3,(H,18,20)
- InChI Key: HATYGGPOZXRCMP-UHFFFAOYSA-N
- SMILES: N1(C(OC(C)(C)C)=O)CCCC1C(NC1=CC=C(OC)C=C1)=O
Computed Properties
- Exact Mass: 320.17360725g/mol
- Monoisotopic Mass: 320.17360725g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 425
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 67.9Ų
tert-butyl 2-[(4-methoxyphenyl)carbamoyl]pyrrolidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1685-0063-2μmol |
tert-butyl 2-[(4-methoxyphenyl)carbamoyl]pyrrolidine-1-carboxylate |
1093957-22-2 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1685-0063-5μmol |
tert-butyl 2-[(4-methoxyphenyl)carbamoyl]pyrrolidine-1-carboxylate |
1093957-22-2 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1685-0063-10μmol |
tert-butyl 2-[(4-methoxyphenyl)carbamoyl]pyrrolidine-1-carboxylate |
1093957-22-2 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1685-0063-1mg |
tert-butyl 2-[(4-methoxyphenyl)carbamoyl]pyrrolidine-1-carboxylate |
1093957-22-2 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1685-0063-2mg |
tert-butyl 2-[(4-methoxyphenyl)carbamoyl]pyrrolidine-1-carboxylate |
1093957-22-2 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1685-0063-3mg |
tert-butyl 2-[(4-methoxyphenyl)carbamoyl]pyrrolidine-1-carboxylate |
1093957-22-2 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1685-0063-4mg |
tert-butyl 2-[(4-methoxyphenyl)carbamoyl]pyrrolidine-1-carboxylate |
1093957-22-2 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1685-0063-5mg |
tert-butyl 2-[(4-methoxyphenyl)carbamoyl]pyrrolidine-1-carboxylate |
1093957-22-2 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1685-0063-10mg |
tert-butyl 2-[(4-methoxyphenyl)carbamoyl]pyrrolidine-1-carboxylate |
1093957-22-2 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
tert-butyl 2-[(4-methoxyphenyl)carbamoyl]pyrrolidine-1-carboxylate Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on tert-butyl 2-[(4-methoxyphenyl)carbamoyl]pyrrolidine-1-carboxylate
Research Brief on tert-Butyl 2-[(4-Methoxyphenyl)Carbamoyl]Pyrrolidine-1-Carboxylate (CAS: 1093957-22-2)
In recent years, the compound tert-butyl 2-[(4-methoxyphenyl)carbamoyl]pyrrolidine-1-carboxylate (CAS: 1093957-22-2) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its pyrrolidine core and carbamate functionality, has emerged as a versatile intermediate in the synthesis of biologically active compounds. Its structural features make it particularly valuable for the development of novel therapeutics targeting a range of diseases, including cancer, neurodegenerative disorders, and infectious diseases.
Recent studies have focused on the synthetic utility of tert-butyl 2-[(4-methoxyphenyl)carbamoyl]pyrrolidine-1-carboxylate as a building block for the construction of more complex molecules. For instance, researchers have utilized this compound in the synthesis of protease inhibitors, where the pyrrolidine ring serves as a key scaffold for mimicking peptide bonds. The presence of the tert-butyl carbamate group enhances the stability of the intermediate, facilitating further chemical modifications. Additionally, the 4-methoxyphenyl moiety has been shown to contribute to the pharmacokinetic properties of the resulting drug candidates, improving their bioavailability and metabolic stability.
One notable application of this compound is in the development of small-molecule inhibitors for kinases involved in cancer signaling pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of tert-butyl 2-[(4-methoxyphenyl)carbamoyl]pyrrolidine-1-carboxylate as a precursor for the synthesis of potent and selective kinase inhibitors. The researchers reported that derivatives of this compound exhibited nanomolar inhibitory activity against specific oncogenic kinases, with favorable selectivity profiles over off-target kinases. These findings highlight the potential of this intermediate in the design of targeted cancer therapies.
Beyond its role in drug discovery, tert-butyl 2-[(4-methoxyphenyl)carbamoyl]pyrrolidine-1-carboxylate has also been investigated for its utility in chemical biology probes. A recent study in ACS Chemical Biology described the incorporation of this compound into activity-based probes for profiling enzyme activities in complex biological samples. The probes enabled the identification of novel enzyme targets and provided insights into their roles in disease mechanisms. This application underscores the versatility of the compound as a tool for both therapeutic development and basic research.
In conclusion, tert-butyl 2-[(4-methoxyphenyl)carbamoyl]pyrrolidine-1-carboxylate (CAS: 1093957-22-2) represents a valuable intermediate in chemical biology and medicinal chemistry. Its structural features and synthetic accessibility make it a promising candidate for the development of novel therapeutics and research tools. Ongoing research continues to explore its potential in various applications, further solidifying its importance in the field. Future studies may focus on optimizing its derivatives for enhanced biological activity and exploring new therapeutic targets.
1093957-22-2 (tert-butyl 2-[(4-methoxyphenyl)carbamoyl]pyrrolidine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)